Cas no 2839157-37-6 (2-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine hydrochloride)

• Product Name: 2-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine hydrochloride
• CAS No: 2839157-37-6
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 5982904
• PubChem ID: 165892289
• Update Time: 2025-10-23

2-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-3-nitrophenyl)prop-2-en-1-amine hydrochloride
• EN300-39676044
• 2839157-37-6
• 2-(4-methyl-3-nitrophenyl)prop-2-en-1-amine;hydrochloride
• 2-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine hydrochloride

• Inchi： 1S/C10H12N2O2.ClH/c1-7-3-4-9(8(2)6-11)5-10(7)12(13)14;/h3-5H,2,6,11H2,1H3;1H
• InChI Key： BTPJSNRRCAOUDT-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=C(C=CC=1C)C(=C)CN)=O

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine hydrochloride

Comprehensive Overview of 2-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine hydrochloride (CAS No. 2839157-37-6)

2-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine hydrochloride (CAS No. 2839157-37-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique nitrophenyl and propenylamine functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a 4-methyl-3-nitrophenyl moiety, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for nitrophenyl derivatives like 2-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine hydrochloride has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential role in developing targeted therapies and small-molecule inhibitors. The compound's amine hydrochloride salt form enhances its solubility, making it more suitable for biological studies. This property aligns with the growing trend of optimizing drug-like properties in early-stage research.

The synthesis of CAS No. 2839157-37-6 involves multi-step organic reactions, including nitration and amination processes. These methods are widely discussed in academic literature, reflecting the compound's relevance in organic synthesis. Its nitro group can be further reduced to an amino group, enabling the creation of diverse derivatives. This flexibility is crucial for designing structure-activity relationship (SAR) studies, a hot topic in modern drug development.

From an industrial perspective, 2-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine hydrochloride is often sourced from specialized chemical suppliers catering to pharmaceutical and biotech sectors. Quality control measures, such as HPLC purity analysis and NMR characterization, are essential to ensure its suitability for research. The compound's stability under standard storage conditions (e.g., room temperature, dry environments) further enhances its practicality for laboratories.

Emerging trends in green chemistry have also influenced the production of nitrophenyl-based compounds. Researchers are exploring eco-friendly synthesis routes to minimize waste and improve yield. This aligns with global initiatives to reduce the environmental impact of chemical manufacturing. The compound's potential applications in sustainable drug development make it a subject of ongoing innovation.

In summary, 2-(4-Methyl-3-nitrophenyl)prop-2-en-1-amine hydrochloride (CAS No. 2839157-37-6) represents a pivotal compound in contemporary chemical research. Its structural features and synthetic adaptability position it as a key player in advancing pharmaceutical innovation and material science. As scientific inquiries into nitroaromatics and amine derivatives continue to expand, this compound will likely remain at the forefront of cutting-edge discoveries.